Cas no 2138403-94-6 (5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138403-94-6
• MF: C₈H₁₆BrN₅
• MW: 262.150139808655
• CID: 6122298
• PubChem ID: 165482632
• Update Time: 2025-10-28

5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine
• 5-bromo-1-[4-(dimethylamino)butyl]-1H-1,2,4-triazol-3-amine
• 2138403-94-6
• EN300-1109584

• Inchi： 1S/C8H16BrN5/c1-13(2)5-3-4-6-14-7(9)11-8(10)12-14/h3-6H2,1-2H3,(H2,10,12)
• InChI Key： XVXPVVSMHMTAMU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCCN(C)C

Computed Properties

• Exact Mass: 261.05891g/mol
• Monoisotopic Mass: 261.05891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60Ų

Additional information on 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine (CAS No. 2138403-94-6)

5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138403-94-6, belongs to a class of molecules known for their versatile applications in medicinal chemistry. The unique structural features of this compound, particularly the presence of a bromo substituent and a dimethylamino group, make it a valuable scaffold for the synthesis of novel bioactive molecules.

The molecular structure of 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine consists of a triazol ring system linked to a butyl chain that terminates with an amine functional group. The bromo substituent at the 5-position of the triazol ring introduces a site for further chemical modification, while the dimethylamino group at the 4-position enhances the compound's basicity and potential for interaction with acidic biological targets. These structural elements collectively contribute to the compound's reactivity and utility in drug discovery.

In recent years, there has been growing interest in the development of new therapeutic agents targeting various diseases, including cancer and infectious disorders. The triazol ring system is well-documented for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and its compatibility with multiple pharmacophoric motifs. The incorporation of such motifs into drug candidates often enhances their binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine is its potential as a building block for the synthesis of small-molecule inhibitors. Researchers have leveraged similar compounds in the past to develop drugs that modulate enzyme activity and signal transduction pathways. For instance, derivatives of triazoles have been explored as kinase inhibitors, which are critical in cancer therapy. The presence of both bromo and dimethylamino groups in this compound provides multiple handles for medicinal chemists to optimize its pharmacological properties.

The bromo substituent at the 5-position of the triazol ring is particularly noteworthy because it can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in drug synthesis to introduce aryl or heteroaryl groups into molecular frameworks. Additionally, the dimethylamino group can serve as a nucleophile or electrophile depending on reaction conditions, allowing for further functionalization.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The butyl chain in 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine contributes to hydrophobicity, which can be advantageous for membrane permeability but may also pose challenges for solubility. To address these issues, researchers often modify the length or composition of alkyl chains while maintaining key pharmacophoric elements.

The amine functional group at the 3-position of the triazol ring provides another opportunity for chemical manipulation. Amines can form hydrogen bonds with various biological targets and can be further derivatized into amides, ureas, or sulfonamides—functional groups that are prevalent in approved drugs. This versatility makes 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-amine a promising candidate for further exploration in drug discovery programs.

In conclusion, 5-bromo-1-4-(dimethylamino)butyl-1H-1,2,4-triazol-3-am ine (CAS No. 2138403 -94 -6) represents an intriguing scaffold with significant potential in pharmaceutical research. Its unique structural features offer multiple opportunities for chemical modification and optimization towards developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.